{[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}[(4-fluorophenyl)methyl]amine
CAS No.:
Cat. No.: VC20137397
Molecular Formula: C13H15F2N3
Molecular Weight: 251.27 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C13H15F2N3 |
|---|---|
| Molecular Weight | 251.27 g/mol |
| IUPAC Name | N-[[1-(2-fluoroethyl)pyrazol-4-yl]methyl]-1-(4-fluorophenyl)methanamine |
| Standard InChI | InChI=1S/C13H15F2N3/c14-5-6-18-10-12(9-17-18)8-16-7-11-1-3-13(15)4-2-11/h1-4,9-10,16H,5-8H2 |
| Standard InChI Key | FMWGYUUZNXWMSD-UHFFFAOYSA-N |
| Canonical SMILES | C1=CC(=CC=C1CNCC2=CN(N=C2)CCF)F |
Introduction
The compound {[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}[(4-fluorophenyl)methyl]amine is a synthetic organic molecule that combines a pyrazole ring with a fluoroethyl substituent and a 4-fluorophenyl group. This unique structure suggests potential applications in medicinal chemistry and material science due to its reactive functional groups and distinct molecular architecture.
Synthesis Methods
The synthesis of this compound typically involves multi-step organic reactions:
-
Formation of the Pyrazole Ring: This can be achieved through the reaction of hydrazine with 1,3-diketones under acidic or basic conditions.
-
Introduction of the Fluoroethyl Group: Nucleophilic substitution reactions using fluoroethyl halides can introduce this group.
-
Coupling with the 4-Fluorophenyl Group: This step involves alkylation reactions to connect the pyrazole ring with the 4-fluorophenyl group.
Potential Applications
Given its structural features, this compound may exhibit various biological activities, such as:
-
Pharmacological Effects: The presence of fluoroethyl and 4-fluorophenyl groups could enhance its interaction with biological targets, potentially leading to novel therapeutic applications.
-
Material Science: The unique molecular architecture might contribute to its use in advanced materials.
Comparison with Similar Compounds
| Compound Name | Structural Features | Unique Aspects |
|---|---|---|
| {[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}[(1-methyl-1H-pyrazol-3-yl)methyl]amine | Dual pyrazole rings, fluoroethyl group | Enhanced reactivity and biological activities |
| {[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}[(3-methyl-1-propyl-1H-pyrazol-4-yl)methyl]amine | Dual pyrazole rings, fluoroethyl and propyl groups | Increased lipophilicity and metabolic stability |
| {[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}[(4-fluorophenyl)methyl]amine | Pyrazole ring, fluoroethyl and 4-fluorophenyl groups | Potential for enhanced biological interactions |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume